Cas no 52331-43-8 (NAPHTHALENE, 1,4-BIS(TRIFLUOROMETHYL)-)

• Product Name: NAPHTHALENE, 1,4-BIS(TRIFLUOROMETHYL)-
• CAS No: 52331-43-8
• MF: C₁₂H₆F₆
• MW: 264.166464328766
• CID: 3472895
• PubChem ID: 12363809
• Update Time: 2025-05-20

NAPHTHALENE, 1,4-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• NAPHTHALENE, 1,4-BIS(TRIFLUOROMETHYL)-
• 1,4-Bis(trifluoromethyl)naphthalene
• AKOS005256339
• 52331-43-8
• DTXSID801292278
• MFCD12546938

• Inchi： 1S/C12H6F6/c13-11(14,15)9-5-6-10(12(16,17)18)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： ZNVGIJXGUXKCNE-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=C2C(C=CC=C2)=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 264.03736916Da
• Monoisotopic Mass: 264.03736916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on NAPHTHALENE, 1,4-BIS(TRIFLUOROMETHYL)-

1,4-Bis(trifluoromethyl)napthalene (CAS No: 52331-43-8)

The compound 1,4-bis(trifluoromethyl)napthalene (CAS No: 52331-43-8) is a highly specialized aromatic hydrocarbon derivative with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which consists of a napthalene backbone substituted with two trifluoromethyl groups at the 1 and 4 positions. The trifluoromethyl substituents impart distinct electronic and steric properties to the molecule, making it a valuable compound in research and development.

Recent advancements in materials science have highlighted the potential of 1,4-bis(trifluoromethyl)napthalene as a building block for advanced organic semiconductors. Researchers have demonstrated that the compound's electronic properties, particularly its high electron-withdrawing ability due to the trifluoromethyl groups, make it an excellent candidate for use in organic field-effect transistors (OFETs). Studies published in leading journals such as *Nature Electronics* and *Advanced Materials* have shown that incorporating this compound into semiconductor layers significantly enhances device performance, including carrier mobility and stability.

In addition to its role in electronics, 1,4-bis(trifluoromethyl)napthalene has also found applications in pharmaceutical research. The compound's ability to act as a scaffold for drug design has been explored in several studies focused on developing novel therapeutic agents. For instance, researchers at the University of California have utilized this compound as a core structure in the synthesis of potential anticancer drugs. The trifluoromethyl groups contribute to the molecule's lipophilicity and bioavailability, making it a promising lead compound for further drug development.

The synthesis of 1,4-bis(trifluoromethyl)napthalene involves a multi-step process that typically begins with the Friedel-Crafts acylation of napthalene. This is followed by subsequent fluorination steps to introduce the trifluoromethyl groups. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. These improvements are detailed in a study published in *Chemical Communications*, where researchers report a novel catalytic system that facilitates the fluorination process with unprecedented efficiency.

Another area where 1,4-bis(trifluoromethyl)napthalene has shown promise is in optoelectronics. Its strong absorption properties in the visible spectrum make it an ideal candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. A team at Stanford University has developed a new class of organic LEDs incorporating this compound as an emissive layer material. Their findings, published in *ACS Applied Materials & Interfaces*, demonstrate that devices utilizing this compound exhibit enhanced luminous efficiency and longer operational lifetimes compared to traditional materials.

The environmental impact of 1,4-bis(trifluoromethyl)napthalene has also been a topic of recent research interest. Studies conducted by environmental scientists at MIT have investigated the compound's biodegradability and potential toxicity to aquatic life. Initial results suggest that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental conditions warrants further investigation to ensure sustainable practices during its production and use.

In conclusion, 1,4-bis(trifluoromethyl)napthalene (CAS No: 52331-43-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research across materials science, pharmaceuticals, electronics, and environmental studies. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in shaping future technologies.